Cas no 8016-63-5 (5-Bromo-7-nitroindoline)

5-Bromo-7-nitroindoline structure
5-Bromo-7-nitroindoline structure
Product Name:5-Bromo-7-nitroindoline
CAS No:8016-63-5
MF:C8H7BrN2O2
MW:243.057380914688
CID:48060
Update Time:2023-08-02

5-Bromo-7-nitroindoline Chemical and Physical Properties

Names and Identifiers

    • muscatel sageoil from salvia sclarea L.
    • Clary sage oil
    • Muscatel sage oil Salvia sclarea L.
    • Oil of muscatel
    • 5-Bromo-7-nitroindoline
    • 5-bromo-7-nitro-2,3-dihydro-1H-indole
    • 1H-INDOLE, 5-BROMO-2,3-DIHYDRO-7-NITRO-
    • PubChem7507
    • KM2019
    • SBB067124
    • 5-Bromo-7-nitroindoline, AldrichCPR
    • 5-BROMO-7-NITRO-1H INDOLINE
    • MB00171
    • VI30476
    • BC003258
    • 5-BROMO-7-NITRO-2,3-DIHYDROINDOLE
    • A9946
    • ST50408804
    • 5-BROMO-2,3-DIHYDRO-7-NITRO-1H-INDOLE
    • 166B901
    • Inchi: 1S/C8H7BrN2O2/c9-6-3-5-1-2-10-8(5)7(4-6)11(12)13/h3-4,10H,1-2H2
    • InChI Key: VXKXMHDXFLFIFI-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C2=C(C=1)CCN2)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 219
  • XLogP3: 2.5
  • Topological Polar Surface Area: 57.8

Experimental Properties

  • Color/Form: A colorless to yellowish liquid with herbal and amber aromas
  • Density: 0.89 g/mL at 25 °C(lit.)
  • Boiling Point: 210 °C(lit.)
  • Flash Point: 187 °F
  • Refractive Index: n20/D 1.458(lit.)
  • FEMA: 2321

5-Bromo-7-nitroindoline Security Information

  • WGK Germany:2
  • Hazard Category Code: 38
  • RTECS:GF1170000
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C
  • Risk Phrases:38

5-Bromo-7-nitroindoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AX52157-100g
Clary sage oil
8016-63-5 95%
100g
$110.00 2024-04-19
A2B Chem LLC
AX52157-250g
Clary sage oil
8016-63-5 95%
250g
$194.00 2024-04-19
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.